4-Aminoazobenzene
4-Aminoazobenzene
4-aminoazobenzene appears as odorless brownish-yellow needles with bluish coating, or an orange powder. (NTP, 1992)
4-(phenylazo)aniline is azobenzene substituted at one of the 4-positions by an amino group. It has a role as a dye and an allergen. It is a primary arylamine and a member of azobenzenes. It derives from an azobenzene.
Used in the form of its salts as a dye and as an intermediate in manufacture of Acid Yellow, diazo dyes, and indulines.
4-(phenylazo)aniline is azobenzene substituted at one of the 4-positions by an amino group. It has a role as a dye and an allergen. It is a primary arylamine and a member of azobenzenes. It derives from an azobenzene.
Used in the form of its salts as a dye and as an intermediate in manufacture of Acid Yellow, diazo dyes, and indulines.
Brand Name:
Vulcanchem
CAS No.:
60-09-3
VCID:
VC21248794
InChI:
InChI=1S/C12H11N3/c13-10-6-8-12(9-7-10)15-14-11-4-2-1-3-5-11/h1-9H,13H2
SMILES:
C1=CC=C(C=C1)N=NC2=CC=C(C=C2)N
Molecular Formula:
C12H11N3
Molecular Weight:
197.24 g/mol
4-Aminoazobenzene
CAS No.: 60-09-3
Cat. No.: VC21248794
Molecular Formula: C12H11N3
Molecular Weight: 197.24 g/mol
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Specification
| Description | 4-aminoazobenzene appears as odorless brownish-yellow needles with bluish coating, or an orange powder. (NTP, 1992) 4-(phenylazo)aniline is azobenzene substituted at one of the 4-positions by an amino group. It has a role as a dye and an allergen. It is a primary arylamine and a member of azobenzenes. It derives from an azobenzene. Used in the form of its salts as a dye and as an intermediate in manufacture of Acid Yellow, diazo dyes, and indulines. |
|---|---|
| CAS No. | 60-09-3 |
| Molecular Formula | C12H11N3 |
| Molecular Weight | 197.24 g/mol |
| IUPAC Name | 4-phenyldiazenylaniline |
| Standard InChI | InChI=1S/C12H11N3/c13-10-6-8-12(9-7-10)15-14-11-4-2-1-3-5-11/h1-9H,13H2 |
| Standard InChI Key | QPQKUYVSJWQSDY-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)N=NC2=CC=C(C=C2)N |
| Canonical SMILES | C1=CC=C(C=C1)N=NC2=CC=C(C=C2)N |
| Boiling Point | greater than 680 °F at 760 mm Hg (NTP, 1992) 366.0 °C Above 360 °C |
| Colorform | Brownish-yellow needles with bluish cast Orange monoclinic needles from alcohol Yellow to tan crystals |
| Melting Point | 262 °F (NTP, 1992) 127.0 °C 128 °C |
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